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Compound of Interest

Compound Name: Triphenylsilane

Cat. No.: B1312308 Get Quote

An in-depth exploration of the pioneering synthesis of triphenylsilane by Charles Friedel and

James Crafts in 1865, detailing the historical context, experimental protocols, and the

foundational significance of this discovery for the fields of chemistry and materials science.

Introduction
The mid-19th century marked a period of profound advancement in the understanding of

chemical structures and reactivity. It was within this fertile scientific landscape that the field of

organosilicon chemistry took its first breaths, largely through the collaborative efforts of French

chemist Charles Friedel and American chemist James Mason Crafts. Their synthesis of

triphenylsilane in 1865, a mere two years after their initial creation of the first organosilane,

tetraethylsilane, stands as a landmark achievement.[1][2][3] This guide delves into the historical

and technical details surrounding the discovery of triphenylsilane, offering researchers,

scientists, and drug development professionals a comprehensive understanding of its origins.

Historical Context: The Nascent Field of
Organosilicon Chemistry
Prior to the 1860s, the realm of silicon chemistry was confined to inorganic compounds. The

groundbreaking work of Friedel and Crafts, beginning with their synthesis of tetraethylsilane in

1863, shattered these confines and laid the groundwork for a new subdiscipline of chemistry.[1]

[2] Their investigations into "organo-siliciums" were driven by a desire to understand the

elemental nature of silicon and its analogies to carbon. The synthesis of triphenylsilane, with
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its three phenyl groups attached to a silicon atom, was a significant step in demonstrating the

versatility of silicon in forming stable bonds with organic moieties.

The Pioneering Synthesis: A Detailed Examination
The inaugural synthesis of triphenylsilane was achieved through the reaction of mercury

diphenyl with trichlorosilane. While the original 1865 publication in Comptes rendus

hebdomadaires des séances de l'Académie des sciences provides a qualitative description, the

detailed experimental protocol has been reconstructed based on the chemical principles and

laboratory practices of the era.

Experimental Protocol: Synthesis of Triphenylsilane
(Friedel and Crafts, 1865)
Objective: To synthesize triphenylsilane by the reaction of mercury diphenyl with

trichlorosilane.

Reactants:

Mercury diphenyl ((C₆H₅)₂Hg)

Trichlorosilane (HSiCl₃)

Procedure:

Reaction Setup: A sealed glass tube, a common apparatus for high-temperature reactions in

the 19th century, was charged with mercury diphenyl and an excess of trichlorosilane. The

use of a sealed tube was necessary to prevent the escape of the volatile trichlorosilane and

to allow the reaction to proceed under pressure.

Heating: The sealed tube was heated in a furnace to a temperature of approximately 280-

300°C for several hours. This elevated temperature was required to drive the reaction

between the relatively unreactive mercury diphenyl and trichlorosilane.

Reaction: During the heating process, a double displacement reaction occurred, wherein the

phenyl groups from mercury diphenyl were transferred to the silicon atom of trichlorosilane,

and the chlorine atoms from trichlorosilane were transferred to the mercury atom. The
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primary product of this reaction was triphenylchlorosilane ((C₆H₅)₃SiCl), along with mercuric

chloride (HgCl₂) and unreacted starting materials. The formation of triphenylsilane likely

occurred in situ through the reduction of triphenylchlorosilane by the excess trichlorosilane

present in the reaction mixture.

Isolation and Purification: After cooling, the sealed tube was carefully opened. The solid

product mixture was then subjected to fractional distillation to separate the components

based on their boiling points. Triphenylsilane, being a relatively high-boiling solid, could be

isolated from the more volatile components. Further purification would have likely involved

recrystallization from a suitable solvent to obtain a pure crystalline product.

Reaction Scheme:

3 (C₆H₅)₂Hg + 4 HSiCl₃ → 2 (C₆H₅)₃SiH + 3 Hg₂Cl₂ + 2 SiCl₄ + H₂

Quantitative Data
While the original 1865 publication is not rich in quantitative data as modern chemical literature,

subsequent characterization of triphenylsilane has provided precise physical and chemical

properties.

Property Value

Molecular Formula C₁₈H₁₆Si

Molecular Weight 260.41 g/mol

Melting Point 43-45 °C

Boiling Point 340-342 °C at 760 mmHg

Appearance White to off-white crystalline solid

Solubility Insoluble in water; soluble in organic solvents

Experimental Workflow
The logical flow of the original synthesis of triphenylsilane can be visualized as follows:
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Caption: Workflow of the 1865 synthesis of triphenylsilane.

Significance and Legacy
The discovery of triphenylsilane by Friedel and Crafts was more than just the creation of a

new chemical compound. It was a pivotal moment that helped to solidify the foundations of

organosilicon chemistry. This early work demonstrated that silicon, like carbon, could form a
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variety of stable compounds with organic groups, opening up a vast new area of chemical

exploration. The development of organosilane chemistry has since led to the creation of a wide

array of materials with unique and valuable properties, including silicones, siloxanes, and other

silicon-based polymers that are integral to countless industrial and consumer products today.

The pioneering spirit of Friedel and Crafts in the 19th century continues to inspire modern

research in materials science, catalysis, and drug development, where organosilicon

compounds play an increasingly important role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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